Cas no 2138406-00-3 (N-[(azetidin-2-yl)methyl]-N-methylbutanamide)

• Product Name: N-[(azetidin-2-yl)methyl]-N-methylbutanamide
• CAS No: 2138406-00-3
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5897545
• PubChem ID: 165955144
• Update Time: 2025-10-29

N-[(azetidin-2-yl)methyl]-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2138406-00-3
• N-[(azetidin-2-yl)methyl]-N-methylbutanamide
• EN300-737352

• Inchi： 1S/C9H18N2O/c1-3-4-9(12)11(2)7-8-5-6-10-8/h8,10H,3-7H2,1-2H3
• InChI Key： GGSJOTFEJXGHQD-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(C)CC1CCN1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-[(azetidin-2-yl)methyl]-N-methylbutanamide

Comprehensive Overview of N-[(azetidin-2-yl)methyl]-N-methylbutanamide (CAS No. 2138406-00-3): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, N-[(azetidin-2-yl)methyl]-N-methylbutanamide (CAS No. 2138406-00-3) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine ring and amide functional group, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are keen to understand its synthesis pathways, physicochemical properties, and biological activity, making it a trending topic in scientific discussions.

The structural backbone of N-[(azetidin-2-yl)methyl]-N-methylbutanamide features a four-membered azetidine ring, which is known for its conformational rigidity and metabolic stability. This property is particularly valuable in the design of bioactive molecules, as it can enhance binding affinity to target proteins. The compound’s CAS No. 2138406-00-3 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in research publications and patent filings. Recent studies highlight its role as a building block in the synthesis of more complex pharmaceutical intermediates.

One of the most searched questions about this compound revolves around its solubility and stability under various conditions. Experimental data suggest that N-[(azetidin-2-yl)methyl]-N-methylbutanamide exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory handling. Its stability profile, particularly in acidic and basic environments, is also a key consideration for formulators aiming to incorporate it into drug delivery systems.

From a synthetic chemistry perspective, the preparation of N-[(azetidin-2-yl)methyl]-N-methylbutanamide often involves multi-step organic reactions, including reductive amination and amide coupling. These methods are frequently optimized to improve yield and purity, addressing common challenges such as byproduct formation. The compound’s chirality further adds complexity, as enantioselective synthesis may be required for specific applications.

In the context of drug discovery, N-[(azetidin-2-yl)methyl]-N-methylbutanamide is explored as a potential scaffold for modulating central nervous system (CNS) targets. Its lipophilicity and molecular weight fall within desirable ranges for blood-brain barrier penetration, a hot topic in neurodegenerative disease research. Additionally, its metabolic resistance makes it a candidate for prodrug development, aligning with the growing demand for sustained-release formulations.

Beyond pharmaceuticals, this compound is also investigated for its utility in material science. Its azetidine moiety can participate in polymerization reactions, contributing to the creation of high-performance polymers with tailored mechanical properties. Such applications are particularly relevant in industries seeking lightweight and durable materials for aerospace and automotive sectors.

As the scientific community continues to explore N-[(azetidin-2-yl)methyl]-N-methylbutanamide, its safety profile remains a priority. Preliminary toxicology studies indicate low acute toxicity, but comprehensive in vivo assessments are necessary to validate its suitability for human use. Regulatory compliance, including REACH and FDA guidelines, further underscores the importance of rigorous testing.

In summary, N-[(azetidin-2-yl)methyl]-N-methylbutanamide (CAS No. 2138406-00-3) represents a versatile and promising compound with broad applicability. Its integration into cutting-edge research and industrial processes highlights its potential to address some of the most pressing challenges in modern chemistry and healthcare. Future studies will likely focus on optimizing its synthetic routes and expanding its functional repertoire, solidifying its place in the scientific landscape.